Cas no 211430-99-8 (H-Glu(Glu(Gln-OH)-OH)-OH)

• Product Name: H-Glu(Glu(Gln-OH)-OH)-OH
• CAS No: 211430-99-8
• MF: C₁₅H₂₄N₄O₉
• MW: 404.372464179993
• CID: 2097834
• PubChem ID: 14325857
• Update Time: 2025-07-17

H-Glu(Glu(Gln-OH)-OH)-OH Chemical and Physical Properties

Names and Identifiers

• H-Glu(Glu(Gln-OH)-OH)-OH

• Inchi： 1S/C15H24N4O9/c16-7(13(23)24)1-5-11(21)19-9(15(27)28)3-6-12(22)18-8(14(25)26)2-4-10(17)20/h7-9H,1-6,16H2,(H2,17,20)(H,18,22)(H,19,21)(H,23,24)(H,25,26)(H,27,28)/t7-,8-,9-/m0/s1
• InChI Key： CUHDFVFUTDJGKZ-CIUDSAMLSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)NC(CC[C@@H](C(=O)O)N)=O)N[C@H](C(=O)O)CCC(N)=O

Computed Properties

• Exact Mass: 404.15432836g/mol
• Monoisotopic Mass: 404.15432836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239
• XLogP3: -5.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Glu(Glu(Gln-OH)-OH)-OH

Recent Advances in the Study of 211430-99-8 and H-Glu(Glu(Gln-OH)-OH)-OH in Chemical Biology and Pharmaceutical Research

The compound 211430-99-8 and the peptide derivative H-Glu(Glu(Gln-OH)-OH)-OH have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, particularly in the design of novel therapeutics targeting metabolic and neurological disorders. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 211430-99-8 as a key intermediate in the synthesis of complex peptide structures. Its unique chemical properties make it an ideal candidate for the development of peptide-based drugs, which are increasingly being explored for their high specificity and reduced side effects compared to traditional small-molecule drugs. The compound's stability and reactivity have been extensively characterized, providing a solid foundation for its use in pharmaceutical applications.

H-Glu(Glu(Gln-OH)-OH)-OH, a tripeptide derivative, has been the subject of several recent investigations due to its potential role in modulating glutamate receptors. Glutamate is a critical neurotransmitter in the central nervous system, and dysregulation of glutamate signaling has been implicated in various neurological disorders, including Alzheimer's disease and epilepsy. Preliminary studies suggest that H-Glu(Glu(Gln-OH)-OH)-OH may act as a modulator of glutamate receptors, offering a novel approach to the treatment of these conditions.

One of the most promising aspects of H-Glu(Glu(Gln-OH)-OH)-OH is its ability to cross the blood-brain barrier (BBB), a significant challenge in the development of neuroactive compounds. Recent in vivo studies have demonstrated that this peptide can effectively penetrate the BBB and exert its effects on central nervous system targets. This finding opens up new possibilities for the development of peptide-based therapeutics for neurological diseases.

In addition to its neurological applications, H-Glu(Glu(Gln-OH)-OH)-OH has also shown potential in the field of metabolic disorders. Research has indicated that this peptide may play a role in regulating glucose metabolism, making it a candidate for the treatment of diabetes and related conditions. The precise mechanisms underlying this effect are still under investigation, but early results are encouraging.

The synthesis of H-Glu(Glu(Gln-OH)-OH)-OH has been optimized in recent studies, with a focus on improving yield and purity. Advances in solid-phase peptide synthesis (SPPS) have enabled the production of this compound on a larger scale, facilitating further research and potential clinical applications. These synthetic improvements are critical for the transition from laboratory research to commercial production.

Looking ahead, the combination of 211430-99-8 and H-Glu(Glu(Gln-OH)-OH)-OH holds promise for the development of next-generation therapeutics. Future research directions may include the exploration of these compounds in combination with other bioactive molecules, as well as the development of targeted delivery systems to enhance their efficacy and reduce potential side effects. The ongoing investigation into their mechanisms of action and therapeutic potential is expected to yield valuable insights for the pharmaceutical industry.

In conclusion, the compounds 211430-99-8 and H-Glu(Glu(Gln-OH)-OH)-OH represent exciting avenues of research in chemical biology and pharmaceutical science. Their unique properties and broad therapeutic potential make them valuable candidates for further study and development. As research progresses, these molecules may play a pivotal role in addressing some of the most challenging medical conditions of our time.